Cas no 898436-56-1 (3-nitro-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide)

• Product Name: 3-nitro-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide
• CAS No: 898436-56-1
• MF: C₁₈H₁₅N₃O₄
• MW: 337.329404115677
• CID: 5482811
• Update Time: 2025-05-21

3-nitro-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-nitro-N-(1,2,5,6-tetrahydro-2-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
• 3-nitro-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

• Inchi： 1S/C18H15N3O4/c22-16-10-13-8-14(7-11-4-2-6-20(16)17(11)13)19-18(23)12-3-1-5-15(9-12)21(24)25/h1,3,5,7-9H,2,4,6,10H2,(H,19,23)
• InChI Key： FTZSTGAZCDMJFQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2CC(=O)N3C=2C(=C1)CCC3)(=O)C1=CC=CC([N+]([O-])=O)=C1

Additional information on 3-nitro-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

Comprehensive Overview of 3-nitro-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS 898436-56-1)

The compound 3-nitro-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS 898436-56-1) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and organic synthesis. Its unique azatricyclic core and nitrobenzamide moiety make it a valuable candidate for research in drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and targeted therapies.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. The synthesis of 3-nitro-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide involves multi-step organic reactions, including cyclization and amidation, which are critical for achieving its distinctive tricyclic framework. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, a topic highly relevant to today's sustainable research initiatives.

Another area of focus is the compound's potential biological activity. Preliminary studies suggest that its nitro group and azatricyclic structure may contribute to interactions with enzymes or receptors, making it a subject of interest for pharmacological research. This aligns with the broader trend of exploring small-molecule inhibitors and modulators in treating complex diseases. The compound's molecular weight and lipophilicity are also key parameters being evaluated to assess its drug-likeness.

In the context of computational chemistry, 3-nitro-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide has been studied using molecular docking and QSAR (Quantitative Structure-Activity Relationship) models. These techniques help predict its binding affinity and optimize its structure for enhanced bioactivity. Such approaches are increasingly popular in AI-driven drug discovery, a hot topic in modern pharmaceutical research.

The compound's stability and solubility are also critical factors under investigation. Researchers are exploring formulations to improve its bioavailability, a common challenge in developing orally active drugs. This ties into the larger conversation about drug delivery systems and nanotechnology, which are revolutionizing how we approach therapeutic development.

Given the rising interest in personalized medicine, the potential of 3-nitro-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide to serve as a scaffold for designing new therapeutics cannot be overlooked. Its structural versatility allows for modifications that could lead to next-generation drugs with improved efficacy and safety profiles. This is particularly relevant in the context of rare diseases and oncology, where innovative treatments are urgently needed.

In summary, 3-nitro-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS 898436-56-1) represents a fascinating area of research at the intersection of organic chemistry, medicinal chemistry, and drug development. Its unique structure and potential applications make it a compound worth watching in the evolving landscape of pharmaceutical innovation.